Cas no 59114-96-4 (3-(3-Bromophenyl)acrylamide)

3-(3-Bromophenyl)acrylamide structure
3-(3-Bromophenyl)acrylamide structure
Product Name:3-(3-Bromophenyl)acrylamide
CAS No:59114-96-4
MF:C9H8BrNO
MW:226.06992149353
CID:2680114
PubChem ID:6442568
Update Time:2025-04-21

3-(3-Bromophenyl)acrylamide Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide, 3-(bromophenyl)-, (E)-
    • 3-(3-Bromophenyl)acrylamide
    • 71539-43-0
    • AKOS005061614
    • (E)-3-(3-Bromophenyl)prop-2-enamide
    • 59114-96-4
    • 3-Bromocinnamamide
    • 3-(3-Bromophenyl)-2-propenamide
    • Inchi: 1S/C9H8BrNO/c10-8-3-1-2-7(6-8)4-5-9(11)12/h1-6H,(H2,11,12)/b5-4+
    • InChI Key: PIGPCZZJBZXVBF-SNAWJCMRSA-N
    • SMILES: BrC1=CC=CC(/C=C/C(N)=O)=C1

Computed Properties

  • Exact Mass: 224.97893Da
  • Monoisotopic Mass: 224.97893Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 43.1Ų
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